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Compound of Interest

Compound Name: 6-Hydroxyramulosin

Cat. No.: B3025867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-hydroxyramulosin, a fungal

secondary metabolite with noted cytotoxic activities. The document summarizes the current,

albeit limited, publicly available scientific literature regarding its producing fungal strains,

putative biosynthetic pathway, and potential for drug discovery and development. Due to the

sparse specific data on 6-hydroxyramulosin, this guide also draws parallels with the closely

related and better-documented compound, 5-hydroxyramulosin, to provide a more complete

contextual understanding.

Introduction to 6-Hydroxyramulosin
6-Hydroxyramulosin is a polyketide metabolite of fungal origin that has demonstrated

cytotoxic effects against cancer cell lines, making it a compound of interest for oncological

research. Specifically, it has shown activity against A549 (lung carcinoma) and T24 (bladder

cancer) cells, with IC50 values of 14.2 µg/mL and 15.3 µg/mL, respectively. Its chemical

structure is identified by the CAS number 29913-85-7. While commercially available for

research purposes, detailed scientific publications on its producing fungal strains and

biosynthesis are not abundant.

Fungal Sources of Hydroxyramulosin Analogs
Direct citations for fungal strains producing 6-hydroxyramulosin are scarce in peer-reviewed

literature. However, research on a structurally similar compound, 5-hydroxyramulosin, provides
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valuable insights into potential fungal sources.

An endophytic fungus, identified as a Phoma species, was isolated from the plant

Cinnamomum mollissimum and found to produce 5-hydroxyramulosin.[1] This suggests that

endophytic fungi, particularly from the genus Phoma and potentially other related genera, are

promising candidates for discovering producers of 6-hydroxyramulosin and other bioactive

polyketides. Endophytes from the genus Pestalotiopsis are also known to be prolific producers

of a wide array of secondary metabolites and warrant investigation.

Table 1: Fungal Source of a Hydroxyramulosin Analog

Compound Producing Fungal Strain Host Plant

5-Hydroxyramulosin Phoma sp. Cinnamomum mollissimum

Biosynthesis of Hydroxyramulosins
The biosynthetic pathway for 6-hydroxyramulosin has not been fully elucidated. However,

based on its polyketide structure, it is hypothesized to be synthesized by a Type I iterative

polyketide synthase (PKS). The biosynthesis of a related compound, 6-hydroxymellein,

involves the collaboration of a non-reducing PKS (nrPKS) and a collaborating PKS-like enzyme

with a functional ketoreductase domain. A similar modular enzymatic machinery is likely

responsible for the synthesis of the 6-hydroxyramulosin backbone.

Putative Biosynthetic Pathway for 6-Hydroxyramulosin
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Caption: A putative biosynthetic pathway for 6-hydroxyramulosin.
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Experimental Protocols
Detailed experimental protocols for the production and isolation of 6-hydroxyramulosin are

not readily available. The following methodologies are based on the published protocol for the

related compound, 5-hydroxyramulosin, and represent a potential starting point for

researchers.

Fungal Culture and Fermentation
The producing fungus, such as a Phoma species, can be cultured in a liquid medium to

encourage the production of secondary metabolites.

Inoculation: Aseptically transfer a small piece of the fungal mycelium from a potato dextrose

agar (PDA) plate to a flask containing a sterile liquid medium, such as potato dextrose broth

(PDB).

Incubation: Incubate the culture at approximately 25-28°C with shaking (e.g., 150 rpm) for

14-21 days to allow for fungal growth and metabolite production.

Extraction of Secondary Metabolites
Solvent Extraction: After the incubation period, separate the mycelium from the culture broth

by filtration. The culture filtrate is then extracted with an equal volume of an organic solvent,

such as ethyl acetate. This process is typically repeated multiple times to ensure complete

extraction.

Concentration: The organic solvent fractions are combined and concentrated under reduced

pressure using a rotary evaporator to yield a crude extract.

Isolation and Purification
Chromatography: The crude extract can be subjected to various chromatographic techniques

for purification. A common approach involves initial fractionation using column

chromatography with silica gel, followed by further purification using high-performance liquid

chromatography (HPLC).

Bioassay-Guided Fractionation: Throughout the purification process, fractions can be tested

for their cytotoxic activity to guide the isolation of the active compound.
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Experimental Workflow for Isolation and
Characterization
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Caption: A generalized workflow for the isolation and characterization of 6-hydroxyramulosin.

Quantitative Data
Specific quantitative data for the production of 6-hydroxyramulosin, such as fermentation

yield, are not available in the public domain. For the related compound, 5-hydroxyramulosin,

the IC50 values against various cell lines and pathogens have been reported.

Table 2: Bioactivity Data for 5-Hydroxyramulosin

Target IC50 (µg/mL)

P388 Murine Leukemia Cells 2.10

Aspergillus niger 1.56

Conclusion and Future Directions
6-Hydroxyramulosin represents a promising scaffold for the development of novel anticancer

agents. However, significant research is still required to fully realize its therapeutic potential.

Future research should focus on:

Screening and Identification: A systematic screening of endophytic and other fungi to identify

high-yielding producer strains of 6-hydroxyramulosin.

Strain Improvement: Genetic and metabolic engineering of producer strains to enhance the

production of 6-hydroxyramulosin.

Biosynthetic Pathway Elucidation: Detailed investigation of the enzymatic machinery

responsible for 6-hydroxyramulosin biosynthesis to enable synthetic biology approaches

for its production.

Pharmacological Evaluation: In-depth studies to understand the mechanism of action and to

evaluate the in vivo efficacy and safety of 6-hydroxyramulosin.
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This technical guide provides a summary of the currently available information on 6-
hydroxyramulosin and its fungal origins. It is intended to serve as a foundational resource for

researchers and professionals in the field of drug discovery and development, highlighting the

potential of this fungal metabolite and the key areas for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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